Cas no 336173-49-0 (<br>2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-phenyl)- acetamide)

• Product Name: <br>2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-phenyl)- acetamide
• CAS No: 336173-49-0
• MF: C₁₇H₁₄ClN₃O₃S
• MW: 375.829361438751
• CID: 3069869
• PubChem ID: 1114727
• Update Time: 2025-11-05

<br>2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-phenyl)- acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-phenyl)- acetamide
• BAS 01094791
• ZINC00849765
• 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-phenyl)-acetamide
• 336173-49-0
• 2-((5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide
• AKOS000564288

• MDL： MFCD01541881
• Inchi： 1S/C17H14ClN3O3S/c1-23-12-8-6-11(7-9-12)19-15(22)10-25-17-21-20-16(24-17)13-4-2-3-5-14(13)18/h2-9H,10H2,1H3,(H,19,22)
• InChI Key： IWIQHFKKLDYOGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(O1)SCC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 375.0444402Da
• Monoisotopic Mass: 375.0444402Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 103Ų

Additional information on <br>2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-phenyl)- acetamide

Comprehensive Overview of 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-phenyl)-acetamide (CAS No. 336173-49-0)

The compound 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-phenyl)-acetamide (CAS No. 336173-49-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a [1,3,4]oxadiazole core and a 2-chlorophenyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-phenyl)-acetamide has surged, driven by advancements in drug discovery and sustainable agriculture. The compound's sulfanyl and acetamide functionalities contribute to its versatility, enabling modifications that enhance its efficacy and selectivity. This adaptability aligns with current trends in precision medicine and green chemistry, where tailored molecular designs are prioritized to minimize environmental impact.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-phenyl)-acetamide?" The synthesis typically involves multi-step reactions, starting with the formation of the [1,3,4]oxadiazole ring, followed by functionalization with the 2-chlorophenyl group and subsequent coupling with the 4-methoxyphenyl acetamide moiety. Researchers often employ microwave-assisted synthesis or catalytic methods to improve yield and reduce reaction times, reflecting the growing emphasis on efficient synthetic protocols in modern chemistry.

The pharmacological potential of CAS No. 336173-49-0 is another hot topic. Preliminary studies suggest its relevance in anti-inflammatory and antimicrobial applications, with its oxadiazole core acting as a key pharmacophore. These properties are particularly appealing in the context of antibiotic resistance, a global health concern. Additionally, its N-(4-methoxy-phenyl)-acetamide segment may contribute to improved bioavailability, a critical factor in drug development.

From an agrochemical perspective, 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-phenyl)-acetamide has been explored for its potential as a plant growth regulator or pesticide. Its ability to disrupt specific metabolic pathways in pests while remaining benign to non-target organisms aligns with the principles of integrated pest management (IPM). This dual functionality—pharmaceutical and agrochemical—highlights the compound's interdisciplinary significance.

Environmental considerations are also paramount when discussing CAS No. 336173-49-0. Researchers are investigating its biodegradability and ecotoxicological profile to ensure compliance with regulatory standards. The push for sustainable chemistry has led to innovations in solvent-free synthesis and waste reduction techniques, further enhancing the compound's appeal in industrial applications.

In summary, 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-phenyl)-acetamide represents a multifaceted compound with broad applicability. Its structural complexity, combined with its pharmacological and agrochemical potential, positions it as a valuable subject for ongoing research. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of discussions in medicinal chemistry, agricultural science, and environmental sustainability.